![molecular formula C8H16Cl2N4O2S2 B6279674 N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride CAS No. 2137632-38-1](/img/no-structure.png)
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride
Overview
Description
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride (NPTD) is an organic compound used in many scientific and medical applications. It is a highly soluble, water-soluble molecule with a molecular weight of about 300 g/mol. NPTD is widely used in research, as a reagent in organic synthesis, and in the development of new drugs and treatments. It is also used as a tool in the study of biological systems.
Scientific Research Applications
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride has been used in a variety of scientific and medical applications. It is used as a reagent in organic synthesis for the synthesis of a variety of organic compounds. It has also been used in the development of new drugs and treatments, as a tool in the study of biological systems, and as a catalyst for the preparation of polymers and nanomaterials.
Mechanism of Action
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride acts as a nucleophilic reagent in organic synthesis. Its reactivity is due to its ability to form a stable covalent bond with a nucleophile. This bond is formed by the reaction of the piperidine with the nucleophile, which results in the formation of a new molecule.
Biochemical and Physiological Effects
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of cholesterol, triglycerides, and glucose. It has also been found to inhibit the activity of certain hormones and enzymes involved in the metabolism of glucose. In addition, it has been found to have anti-inflammatory, anti-bacterial, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its high solubility in water, which makes it easy to use in a variety of experiments. It is also relatively stable, which makes it suitable for use in a variety of chemical reactions. However, its reactivity can make it difficult to control, and it can be toxic if not handled correctly.
Future Directions
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride has a wide range of potential applications in the future. It could be used in the development of new drugs and treatments, as a tool in the study of biological systems, and as a catalyst for the preparation of polymers and nanomaterials. It could also be used in the development of new materials for medical and industrial applications. Additionally, it could be used in the development of new analytical methods for the study of biological systems. Finally, it could be used in the development of new chemical sensors for environmental monitoring.
Synthesis Methods
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride can be synthesized in a variety of ways. One of the most common methods is by the reaction of piperidine with 1,3,4-thiadiazole-2-thiol. The reaction is typically carried out in an aqueous solution of sodium carbonate at a temperature of 50-60°C. The reaction yields a white solid, which is then recrystallized from ethanol or methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride involves the reaction of piperidine, thiosemicarbazide, and methanesulfonyl chloride to form the intermediate N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide, which is then reacted with hydrochloric acid to form the final product as a dihydrochloride salt.", "Starting Materials": [ "Piperidine", "Thiosemicarbazide", "Methanesulfonyl chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Piperidine is reacted with thiosemicarbazide in the presence of a suitable solvent and a catalyst to form the intermediate 5-(piperidin-4-yl)-1,3,4-thiadiazol-2-amine.", "Step 2: The intermediate is then reacted with methanesulfonyl chloride in the presence of a base to form N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide.", "Step 3: The final product is obtained by reacting N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide with hydrochloric acid to form N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride." ] } | |
CAS RN |
2137632-38-1 |
Product Name |
N-[5-(piperidin-4-yl)-1,3,4-thiadiazol-2-yl]methanesulfonamide dihydrochloride |
Molecular Formula |
C8H16Cl2N4O2S2 |
Molecular Weight |
335.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
